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Compound of Interest

Compound Name: 2-Bromophenol
CAS No.: 32762-51-9
Cat. No.: B7767706
Get Quote
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2-Bromophenol (CAS 95-56-7), also known as o-bromophenol, is an organobromine
compound of significant interest in the chemical, pharmaceutical, and materials science
sectors.[1][2] As a substituted phenol, its unique electronic and structural properties, conferred
by the ortho-positioned bromine atom, make it a highly versatile chemical intermediate.[3] This
guide provides a comprehensive technical overview of 2-bromophenol, detailing its
physicochemical properties, synthesis methodologies, key chemical reactions, and critical
applications, with a particular focus on its role in drug discovery and development. We will also
cover essential safety and handling protocols to ensure its responsible use in a laboratory and
industrial setting.

Chemical Identity and Structure

2-Bromophenol is structurally defined by a hydroxyl group and a bromine atom attached to
adjacent carbon atoms on a benzene ring.[3] This ortho-substitution pattern is crucial to its
reactivity and physical characteristics.

Molecular Identifiers

e Molecular Formula: CeHsBrO[4][5]
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Molecular Weight: 173.01 g/mol [4][6]

IUPAC Name: 2-bromophenol[5][7]

CAS Number: 95-56-7[4][5]

InChl Key: VADKRMSMGWJZCF-UHFFFAOYSA-N[5][8]

SMILES: C1=CC=C(C(=C1)0)BI[7]

Caption: Chemical structure of 2-Bromophenol (CsHsBrO).

Part 1: Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of 2-bromophenol is essential for its application in
synthesis and material design. It typically presents as a clear, colorless to slightly yellow or red
oily liquid with an unpleasant, phenol-like odor.[7][9]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of 2-bromophenol,
compiled from various authoritative sources.
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Spectroscopic Characterization

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chemicalbook.com/synthesis/2-bromophenol.htm
https://www.cdhfinechemical.com/images/product/msds/37_682941447_2-BromoPhenol-CASNO-95-56-7-MSDS.pdf
https://www.benchchem.com/product/b7767706?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=95-56-7
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenol
https://www.chemicalbook.com/synthesis/2-bromophenol.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=95-56-7
https://webbook.nist.gov/cgi/cbook.cgi?ID=95-56-7
https://m.chemicalbook.com/SpectrumEN_95-56-7_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenol
https://www.benchchem.com/product/b7767706?utm_src=pdf-body
https://www.benchchem.com/product/b7767706?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenol
https://www.lifechempharma.com/product/2-bromophenol-manufacturer/
https://www.benchchem.com/product/b7767706?utm_src=pdf-body
https://www.benchchem.com/product/b7767706?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data is vital for confirming the identity and purity of 2-bromophenol. Standard
spectral data are available through comprehensive databases such as the NIST Chemistry
WebBook and the SDBS (AIST Spectral DB).

'H NMR: The proton NMR spectrum is characteristic of an ortho-disubstituted benzene ring,
showing complex multiplets in the aromatic region.[8]

e 13C NMR: The carbon NMR spectrum displays six distinct signals, with the carbon atoms
attached to the bromine and hydroxyl groups being significantly shifted.[11]

« Infrared (IR) Spectroscopy: The IR spectrum exhibits a broad absorption band characteristic
of the O-H stretch of the phenolic group, along with sharp peaks corresponding to C-H and
C=C aromatic stretches and a C-Br stretch.[5][12]

e Mass Spectrometry (MS): The mass spectrum shows a characteristic isotopic pattern for a
monobrominated compound, with two major peaks for the molecular ion [M]+ and [M+2]+ in
an approximate 1:1 ratio.[5][7]

Part 2: Synthesis and Chemical Reactivity

The synthesis of 2-bromophenol requires careful control of reaction conditions to achieve the
desired regioselectivity, primarily avoiding the formation of the para-isomer (4-bromophenol)
and polybrominated products.

Primary Synthesis Route: Electrophilic Bromination of
Phenol

The most common industrial method for producing bromophenols is the electrophilic
halogenation of phenol using elemental bromine.[1][9][13][14] The hydroxyl group is a strong
activating, ortho-para director. To favor ortho-substitution, the reaction is typically performed in
a non-polar solvent at low temperatures to moderate the reactivity and sterically hinder the
para position.

Caption: Simplified workflow for the synthesis of 2-bromophenol.

Alternative Synthesis: Oxidative Bromination
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An alternative and often more selective manufacturing process involves the oxidative
bromination of a substrate with a protected para position, followed by deprotection.[15] This
multi-step approach offers higher yields of the desired ortho-isomer.

Experimental Protocol: Oxidative Bromination of 4-Hydroxybenzoic Acid[15]

» Oxidative Bromination: 4-hydroxybenzoic acid is subjected to oxidative bromination in a two-
phase system (e.g., ethylenedichloride and water) using hydrobromic acid (HBr) and
hydrogen peroxide (H202). The mol ratio of HBr to H202 is carefully controlled to favor
monobromination.

e |solation: The resulting 3-bromo-4-hydroxybenzoic acid is isolated from the reaction mixture.

o Decarboxylation: The isolated acid is then decarboxylated, typically by heating in a high-
boiling solvent like quinoline with a catalyst such as cuprous oxide. This step removes the
carboxylic acid group, yielding 2-bromophenol.

 Purification: The final product is purified by distillation under reduced pressure.

This method provides an excellent isolated yield (88-95%) and minimizes the formation of
isomeric byproducts.[15]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for selective synthesis via oxidative bromination.
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Key Chemical Reactivity

The reactivity of 2-bromophenol is dictated by its two functional groups: the phenolic hydroxyl
group and the bromine atom. This makes it an ideal precursor for a wide range of organic
transformations.[1]

o O-Alkylation and O-Acylation: The hydroxyl group can be readily alkylated or acylated to
form ethers and esters, respectively.

o Palladium-Catalyzed Cross-Coupling: The C-Br bond is susceptible to various cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the formation of C-C bonds and the
construction of complex molecular scaffolds. This reactivity is fundamental to its use in
modern synthetic chemistry.[1]

Part 3: Applications in Drug Development and
Industry

2-Bromophenol is a cornerstone intermediate in the synthesis of high-value chemicals,
particularly for the pharmaceutical and agrochemical industries.[1][16]

Pharmaceutical Synthesis

The bromophenol scaffold is present in numerous natural marine products that exhibit a wide
range of biological activities, including anticancer, antibacterial, and anti-inflammatory
properties.[17][18] This has inspired the use of 2-bromophenol as a starting material for the
synthesis of novel therapeutic agents.

e Anticancer Agents: Researchers have designed and synthesized novel bromophenol
derivatives incorporating other pharmacologically active moieties, such as indolin-2-one, to
create potent anticancer compounds.[17] These hybrid molecules have shown significant
cytotoxicity against various human cancer cell lines.[17]

» Antibacterial Agents: Bromophenol derivatives have been explored as potential antibacterial
agents, showing efficacy against drug-resistant strains like MRSA.[18]

e Precursor to APIs: It serves as a key building block in the multi-step synthesis of various
Active Pharmaceutical Ingredients (APIs), including analgesics and anti-inflammatory drugs.
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[16] For example, it was used in the preparation of anti-benzofurobenzofuran diimides, which
have applications in materials science and electronics.[9]

Industrial and Agrochemical Applications

Beyond pharmaceuticals, 2-bromophenol has several other important uses:

» Disinfectants: Its chemical structure allows it to function as an effective agent in various
disinfectant and sanitizing formulations.[1]

o Agrochemicals: It is a precursor for the synthesis of herbicides and other crop protection
agents.[1]

e Solvent: In certain applications, its properties allow it to be used as a specialized solvent.[1]

Part 4: Safety, Toxicology, and Handling

As with all halogenated phenols, 2-bromophenol must be handled with appropriate care. It is a
flammable liquid and vapor and is harmful if swallowed.[6][19] It also causes skin and serious
eye irritation and may cause respiratory irritation.[6][10]

GHS Hazard Classification

( )
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Safe Handling and Storage Protocol
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e Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a
chemical fume hood.[10]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[21] A respirator with an appropriate filter (e.g., type ABEK) may
be required for high concentrations.

» Handling: Avoid contact with skin and eyes and inhalation of vapor or mist.[19][22] Keep
away from heat, sparks, open flames, and other ignition sources.[10][19] Use spark-proof
tools and take precautionary measures against static discharge.[21]

o Storage: Store in a cool, dry, and well-ventilated place.[10][19] Keep the container tightly
closed and reseal opened containers carefully, keeping them upright to prevent leakage.[10]
[19]

Toxicology and First Aid

» Toxicology: The oral LD50 in mice is reported as 652 mg/kg.[10] It is a strong irritant, and
exposure can range from mild irritation to severe tissue damage depending on the duration
and intensity.[2][10]

o First Aid Measures:

[e]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[19][22]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation persists.[19][22]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.
[19][22]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison center or doctor immediately.[19][22]

Conclusion

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.chemicalbook.com/msds/2-bromophenol.htm
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04586.pdf?1265922750
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1411214&productDescription=2-BROMOPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromophenol.htm
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04586.pdf?1265922750
https://www.chemicalbook.com/msds/2-bromophenol.htm
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.chemicalbook.com/msds/2-bromophenol.htm
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.chemicalbook.com/msds/2-bromophenol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7854701.htm
https://www.chemicalbook.com/msds/2-bromophenol.htm
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1411214&productDescription=2-BROMOPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1411214&productDescription=2-BROMOPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1411214&productDescription=2-BROMOPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(B-01821)%202-BROMOPHENOL%2098%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1411214&productDescription=2-BROMOPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2-Bromophenol is a chemical of significant strategic value, bridging the gap between basic
feedstocks and complex, high-value molecules. Its well-defined physicochemical properties and
versatile reactivity make it an indispensable tool for synthetic chemists, particularly in the realm
of drug discovery where the bromophenol motif is a recurring feature in bioactive compounds.
Mastery of its synthesis, from traditional electrophilic substitution to more advanced selective
methods, is key to leveraging its full potential. Adherence to strict safety protocols is paramount
to ensure its handling contributes to innovation without compromising researcher safety or
environmental health. As research continues to uncover novel applications for its derivatives,
the importance of 2-bromophenol in the scientific and industrial landscape is set to endure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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